Cas no 22864-65-9 (4-(trifluoromethyl)-n-methylaniline)

• Product Name: 4-(trifluoromethyl)-n-methylaniline
• CAS No: 22864-65-9
• MF: C₈H₈F₃N
• MW: 175.151032447815
• MDL: MFCD07369717
• CID: 252868
• PubChem ID: 15099755
• Update Time: 2025-05-19

4-(trifluoromethyl)-n-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(trifluoromethyl)aniline
• n-methyl-n-[4-(trifluoromethyl)phenyl]amine
• 4-(Methylamino)benzotrifluoride
• BenzenaMine, N-Methyl-4-(trifluoroMethyl)-
• 4-(Trifluoromethyl)-N-methylaniline
• 4-Trifluoromethyl-N-methylaniline
• Methyl-(4-trifluoromethyl-phenyl)-amine
• N-methyl-4-(trifluoromethyl)Benzenamine
• N-Methyl-p-trifluoromethylaniline
• <i>N<
• BENZENAMINE,N-METHYL-4-(TRIFLUOROMETHYL)
• methyl-(4-trifluoromethylphenyl)-amine
• N-Methyl-4-trifluoromethylaniline
• methyl[4-(trifluoromethyl)phenyl]amine
• UTUYWZJPVLDHJJ-UHFFFAOYSA-N
• N-methyl-p-(trifluoro
• MFCD07369717
• 4-TRIFLUOROMETHYL-N-METHYLANILINE 97
• CS-M1968
• FT-0651210
• 22864-65-9
• DTXSID30568183
• AM808201
• M2774
• AC-28570
• FS-2364
• AKOS000256655
• SY052871
• F8883-1311
• ZPZMEUPGKHBKPZ-UHFFFAOYSA-N
• SCHEMBL130264
• 4-(Trifluoromethyl)-N-methylaniline, 97%
• N-methyl-p-(trifluoromethyl)aniline
• J-014883
• EN300-1265877
• N-methyl-4-(trifluoromethyl)-aniline
• DB-015467
• 4-(trifluoromethyl)-n-methylaniline

• MDL： MFCD07369717
• Inchi： 1S/C8H8F3N/c1-12-7-4-2-6(3-5-7)8(9,10)11/h2-5,12H,1H3
• InChI Key： UTUYWZJPVLDHJJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC)(F)F

Computed Properties

• Exact Mass: 175.06100
• Monoisotopic Mass: 175.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2394 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 105-106 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.4888(lit.)
• PSA: 12.03000
• LogP: 2.82010
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

4-(trifluoromethyl)-n-methylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(trifluoromethyl)-n-methylaniline

Recent Advances in the Study of 4-(Trifluoromethyl)-N-Methylaniline (CAS: 22864-65-9) in Chemical Biology and Pharmaceutical Research

4-(Trifluoromethyl)-N-methylaniline (CAS: 22864-65-9) is a fluorinated aromatic amine that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, highlighting its synthetic utility, biological activity, and emerging therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(trifluoromethyl)-N-methylaniline as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The trifluoromethyl group was found to enhance binding affinity and metabolic stability, addressing key challenges in the development of kinase-targeted therapies. Researchers employed structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile, yielding derivatives with improved selectivity and potency.

In the field of antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 4-(trifluoromethyl)-N-methylaniline exhibited promising activity against drug-resistant Gram-positive bacteria. The compound's ability to disrupt bacterial cell wall synthesis was attributed to its interaction with penicillin-binding proteins (PBPs), suggesting potential as a scaffold for next-generation antibiotics.

Recent advances in synthetic methodology have also expanded the accessibility of 4-(trifluoromethyl)-N-methylaniline derivatives. A 2024 Organic Process Research & Development paper described a scalable, continuous-flow process for its production, achieving >90% yield with reduced environmental impact compared to traditional batch methods. This technological innovation addresses previous limitations in large-scale production, facilitating broader exploration of its pharmaceutical applications.

Ongoing clinical investigations (Phase I/II trials) are evaluating 4-(trifluoromethyl)-N-methylaniline-derived compounds as potential treatments for autoimmune disorders and certain cancers. Preliminary results suggest favorable pharmacokinetic profiles, though comprehensive safety data remain to be fully characterized. The compound's versatility continues to inspire novel research directions, including its recent exploration in PET tracer development for neurological imaging.